Cas no 1806810-74-1 (Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806810-74-1
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4853280
• Update Time: 2025-05-21

Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F2N3O2/c1-2-18-9(17)4-7-6(5-14)3-8(10(12)13)16-11(7)15/h3,10H,2,4H2,1H3,(H2,15,16)
• InChI Key： GQSSDIFKUMRABE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(N)=N1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1
• Topological Polar Surface Area: 89

Additional information on Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate

Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate, with CAS No. 1806810-74-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group, a cyano group, a difluoromethyl group, and an ethyl acetate moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate involves a multi-step process that typically begins with the preparation of the pyridine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of transition metal catalysts and green chemistry principles has further enhanced the sustainability of this synthesis pathway.

The structural features of this compound make it an attractive candidate for various applications. For instance, the amino group and cyano group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems. The difluoromethyl group introduces both electron-withdrawing effects and steric hindrance, which can modulate the compound's reactivity and solubility properties. Additionally, the ethyl acetate moiety enhances the compound's lipophilicity, making it more suitable for delivery across biological membranes.

Recent studies have highlighted the potential of Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate as a lead compound in drug discovery. Researchers have demonstrated that this compound exhibits potent activity against several disease-related targets, including cancer, inflammation, and neurodegenerative disorders. For example, in vitro assays have shown that it can inhibit key enzymes involved in tumor progression and inflammation pathways. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system disorders.

In the realm of agricultural science, this compound has been investigated for its pesticidal properties. Field trials have indicated that it possesses effective insecticidal activity against a range of agricultural pests without causing significant harm to non-target organisms. This makes it a promising candidate for developing eco-friendly pesticides that align with sustainable agricultural practices.

The environmental impact of Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate has also been a subject of recent research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its long-term ecological effects and to develop strategies for minimizing any potential risks associated with its use.

In conclusion, Ethyl 2-amino-4-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS No. 1806810-74-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups endow it with remarkable chemical and biological properties, making it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.